Cas no 34006-70-7 (Cyclohexanone, 2,6-dibromo-)
Cyclohexanone, 2,6-dibromo- structure
Product Name:Cyclohexanone, 2,6-dibromo-
CAS No:34006-70-7
MF:C6H8Br2O
MW:255.935120582581
CID:1461012
PubChem ID:11780108
Update Time:2025-04-20
Cyclohexanone, 2,6-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2,6-dibromo-
- 2,6-dibromocyclohexan-1-one
- SCHEMBL8848539
- 34006-70-7
- DTXSID80472463
- 2,6-Dibromocyclohexanone
-
- Inchi: 1S/C6H8Br2O/c7-4-2-1-3-5(8)6(4)9/h4-5H,1-3H2
- InChI Key: MDHTXSRMTCJEBR-UHFFFAOYSA-N
- SMILES: BrC1C(C(CCC1)Br)=O
Computed Properties
- Exact Mass: 253.89414
- Monoisotopic Mass: 253.89419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 2,6-dibromo- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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